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Compound of Interest

Compound Name: Agomelatine-d4

Cat. No.: B129794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical quality control

measures for Agomelatine-d4, a deuterated internal standard essential for pharmacokinetic

and metabolic studies of Agomelatine. This document outlines the typical specifications found

in a Certificate of Analysis (CoA), details the experimental protocols for key analytical tests, and

illustrates the relevant biological pathways of Agomelatine.

Certificate of Analysis (CoA) - Representative Data
The following tables summarize the typical quantitative data for a batch of Agomelatine-d4,

providing insights into its identity, purity, and isotopic composition.

Table 1: General Information and Physical Properties
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Parameter Specification

Product Name Agomelatine-d4

CAS Number 1079389-44-8 (d4)

Chemical Formula C₁₅H₁₃D₄NO₂

Molecular Weight 247.33 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Storage -20°C, protect from light

Table 2: Quality Control Test Results
Test Method Specification Result

Chemical Purity HPLC ≥ 98.0% 99.5%

Identity ¹H NMR Conforms to structure Conforms

Identity Mass Spectrometry Conforms to structure Conforms

Isotopic Purity Mass Spectrometry ≥ 99% 99.6%

Deuterium

Incorporation

Mass Spectrometry /

NMR
≥ 98% (d4) > 99%

Table 3: Isotopic Distribution
Isotopic Species Abundance (%)

d0 < 0.1

d1 0.1

d2 0.2

d3 0.5

d4 99.2
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Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
This method determines the chemical purity of Agomelatine-d4 by separating it from any non-

deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid.

A typical isocratic condition could be Acetonitrile:Water (60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm.

Procedure:

A standard solution of Agomelatine-d4 is prepared in the mobile phase.

The sample is injected into the HPLC system.

The chromatogram is recorded, and the peak area of Agomelatine-d4 is measured.

Purity is calculated as the percentage of the main peak area relative to the total peak area

of all components in the chromatogram.

Identity by ¹H NMR and Mass Spectrometry
These methods confirm the chemical structure of Agomelatine-d4.

¹H NMR Spectroscopy:
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Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d6).

Procedure: A sample of Agomelatine-d4 is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired. The resulting spectrum is compared to a reference spectrum

to confirm the expected proton signals and their integrations, accounting for the deuterium

labeling.

Mass Spectrometry (MS):

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an

electrospray ionization (ESI) source.

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is determined. The observed m/z should correspond to the

calculated exact mass of the [M+H]⁺ ion of Agomelatine-d4.

Isotopic Purity and Deuterium Incorporation by Mass
Spectrometry
This analysis quantifies the percentage of the deuterated species and the distribution of

different isotopologues.

Instrumentation: High-resolution LC-MS/MS.

Procedure:

The sample is analyzed by mass spectrometry to obtain the mass spectrum of the

molecular ion region.

The peak intensities for the unlabeled (d0) and all deuterated (d1, d2, d3, d4) species are

measured.

The isotopic purity is calculated as the percentage of the d4 species relative to the sum of

all isotopic species.

The deuterium incorporation is determined by the high abundance of the d4 isotopologue.
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Visualizations
The following diagrams illustrate the analytical workflow and the biological signaling pathways

of Agomelatine.
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Analytical Workflow for Agomelatine-d4
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Agomelatine's Dual Signaling Pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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